Cas no 2669-09-2 (Ethanethioamide,S-oxide (9CI))

Ethanethioamide,S-oxide (9CI) Properties

Names and Identifiers

• Ethanethioamide,S-oxide (9CI)
• Thioacetamide sulfoxide; NSC371202; BRN 1901536; thioacetamide sulfoxide; Acetamide, thio-, S-oxide; AC1L2PIF; Thioacetamid-S-oxid; Thioacetamide-S-oxide; Thioacetamide S-oxide; Thioperimidsaeure; thioacetamide S-oxide; Thioacetamidsulfoxid; Thioacetamid-S-Oxid;
• BCP31611
• NSC371202
• Thioacetamide S-oxide
• BRN 1901536
• UNII-T7YWZ35RSK
• AKOS006278707
• Thioacetamide-S-oxide
• Thioacetamide S-oxide;Thioacetamide sulfoxide pound>>1-Sulfinylethanamine
• DTXSID70181198
• NSC 371202
• HY-156050
• 1-sulfinylethanamine
• 2669-09-2
• CS-0891647
• Thioacetamid-S-oxid
• +Expand

• InChIKey： DRLWOIKWASTVIQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C2H5NOS/c1-2(3)5-4/h3H2,1H3
• SMILES： O=S=C(N)C

Computed Properties

• Exact Mass: 91.00925
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 91.00918496g/mol
• Heavy Atom Count: 5
• Complexity: 73.7
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.6
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• LogP: 0.87390
• PSA: 43.09